Cas no 886927-57-7 (3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886927-57-7
• MF: C₁₆H₁₂FN₃O₄S
• MW: 361.347585678101
• CID: 5477537
• Update Time: 2025-08-05

3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-fluoro-N-[5-[3-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-
• 3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C16H12FN3O4S/c1-25(22,23)13-7-3-5-11(9-13)15-19-20-16(24-15)18-14(21)10-4-2-6-12(17)8-10/h2-9H,1H3,(H,18,20,21)
• InChI Key： SKMNONDRJMQLDM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(S(C)(=O)=O)=C2)O1)(=O)C1=CC=CC(F)=C1

Additional information on 3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 886927-57-7 and Product Name: 3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

The compound with the CAS number 886927-57-7 and the product name 3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a fluoro substituent, a methanesulfonylphenyl moiety, and an 1,3,4-oxadiazole core, which collectively contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that target various diseases by modulating specific biological pathways. The 3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide molecule has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The presence of the fluoro group in the molecular structure is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules. This feature makes the compound an attractive candidate for further exploration in medicinal chemistry.

The 1,3,4-oxadiazole core is another critical component of this compound that contributes to its pharmacological activity. Oxadiazole derivatives have been widely investigated for their antimicrobial, antiviral, and anti-inflammatory properties. The structural rigidity provided by the oxadiazole ring allows for optimal positioning of other functional groups within the molecule, thereby facilitating interactions with biological targets. Additionally, the methanesulfonylphenyl substituent enhances the lipophilicity of the compound, which is essential for efficient membrane penetration and target binding.

Recent studies have highlighted the importance of 3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide in modulating inflammatory pathways by inhibiting cyclooxygenase (COX) enzymes. COX enzymes are pivotal in the production of prostaglandins, which are mediators of pain and inflammation. By targeting these enzymes, the compound demonstrates promising potential in alleviating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary research suggests that this molecule may also exhibit chemopreventive properties by interfering with signaling pathways that promote cancer cell proliferation.

The synthesis of 3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the fluoro group into the molecular structure necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to facilitate the formation of key bonds within the molecule. These methodologies not only enhance efficiency but also improve scalability for industrial production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide and its target proteins. These studies have revealed that the compound interacts with specific amino acid residues within the active sites of COX enzymes through hydrogen bonding and hydrophobic interactions. The presence of polar functional groups such as amides and sulfonyl groups enhances these interactions by forming stable hydrogen bonds with polar residues on the target protein. Additionally, computational analysis has predicted that modifications to certain parts of the molecule could further enhance binding affinity without compromising overall bioactivity.

In clinical settings, 3-fluoro-N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide is being evaluated in preclinical trials to assess its efficacy and safety profile. Preliminary results indicate that the compound exhibits significant anti-inflammatory effects at relatively low concentrations compared to existing therapeutics. This finding is particularly encouraging as it suggests that patients may require lower doses of this drug to achieve therapeutic benefits without experiencing adverse side effects. Furthermore, fluorinated analogs like this one often exhibit improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life.

The development of novel drug candidates like 886927-57-7 (CAS No.) underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in advancing pharmaceutical science. By leveraging cutting-edge synthetic methodologies, computational tools, and experimental techniques, researchers are able to design molecules with tailored biological activities that address unmet medical needs more effectively than ever before.

Looking ahead, there is considerable potential for expanding upon current research on compounds such as 886927 (CAS No.) by exploring new derivatives or combinations with other therapeutic agents.* Future studies may also investigate mechanisms through which these molecules exert their effects at a molecular level.* Such insights could pave way for more rational drug design approaches* where compounds are tailored not only for efficacy but also for minimal off-target effects.*